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Compound of Interest

Compound Name: KY19382

Cat. No.: B12414044 Get Quote

Authored for researchers, scientists, and drug development professionals, this document

provides a detailed guide to the preparation, storage, and application of KY19382 stock

solutions using dimethyl sulfoxide (DMSO).

KY19382 is a novel small molecule that potently activates the Wnt/β-catenin signaling pathway.

[1][2][3][4] Its dual-inhibitory action on both Glycogen Synthase Kinase 3β (GSK3β) and the

CXXC5-Dishevelled (Dvl) protein-protein interaction makes it a significant compound in cellular

research and therapeutic development, particularly in areas such as hair growth promotion and

wound healing.[2][5][6][7] Accurate and consistent preparation of KY19382 stock solutions is

critical for reproducible experimental outcomes.

Properties of KY19382
A summary of the key properties of KY19382 is presented in the table below, providing

essential information for its handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₁₇H₁₁Cl₂N₃O₂ [8]

Molecular Weight 360.19 g/mol [8]

Target
GSK3β and CXXC5-Dvl

Interaction
[5][8][9]

IC₅₀
GSK3β: 10 nM, CXXC5-Dvl:

19 nM
[8][9]

Solubility in DMSO 10 mM [8]

Experimental Protocols
Materials and Equipment

KY19382 powder

Dimethyl sulfoxide (DMSO), sterile, anhydrous

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Pipettes and sterile filter tips

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM KY19382 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of KY19382 in DMSO.

Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and the

workspace is clean.
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Weighing KY19382: Carefully weigh out the desired amount of KY19382 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.36019 mg of KY19382
(Molecular Weight = 360.19 g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) *

(360.19 g/mol ) * (1000 mg/g) = 0.36019 mg

Dissolution: Add the weighed KY19382 powder to a sterile microcentrifuge tube. Using a

calibrated pipette, add the calculated volume of anhydrous, sterile DMSO. For the example

above, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex the solution until the KY19382 powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes or amber glass vials to minimize freeze-thaw

cycles.[9] Store the aliquots protected from light. Recommended storage conditions are:

-20°C for up to 1 month.[9][10]

-80°C for up to 6 months.[9]

Preparation of Working Solutions
For cell-based assays and other experiments, the 10 mM stock solution will need to be further

diluted to the desired final concentration in the appropriate cell culture medium or buffer. It is

crucial to note that high concentrations of DMSO can be toxic to cells; therefore, the final

concentration of DMSO in the working solution should typically be kept below 0.1%.

Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Calculate the volume of stock solution needed: (10 mM) * V1 = (10 µM) * (1 mL) V1 = 1 µL

Add 1 µL of the 10 mM KY19382 stock solution to 999 µL of the desired culture medium or

buffer.

Mix thoroughly by gentle pipetting or vortexing.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of KY19382 and the workflow for

preparing stock solutions.
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Caption: Mechanism of KY19382 in activating Wnt/β-catenin signaling.
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Caption: Workflow for preparing KY19382 stock solution.

Application Data
KY19382 has been utilized in a range of in vitro and in vivo studies. The table below

summarizes typical working concentrations reported in the literature.
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Application Cell/Animal Model
Working
Concentration

Reference

Hair Growth (in vitro)
Human Dermal Papilla

Cells
1 µM, 5 µM [2]

Wound Healing (in

vitro)

Human Keratinocytes

& Fibroblasts
0.1 µM, 1 µM [7]

Wound Healing (in

vivo)
C3H Mice 0.05 mM, 0.1 mM [7]

Chondrocyte

Proliferation
ATDC5 Cells 0.01 µM, 0.1 µM [9]

Bone Growth (in vivo) Mice 0.1 mg/kg (i.p.) [8]

Safety and Handling
DMSO is a powerful solvent that can readily penetrate the skin, carrying dissolved substances

with it.[11] Therefore, it is imperative to handle KY19382 and its DMSO solutions with caution.

Always wear appropriate personal protective equipment, including gloves, a lab coat, and

safety glasses. Work in a well-ventilated area. In case of skin contact, wash the affected area

thoroughly with water. Consult the Safety Data Sheet (SDS) for KY19382 and DMSO for

complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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